N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-(4-methoxyphenylsulfonamido)benzamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-[(4-methoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C23H23N3O5S2/c1-23(2)12-18-20(19(27)13-23)32-22(24-18)25-21(28)14-4-6-15(7-5-14)26-33(29,30)17-10-8-16(31-3)9-11-17/h4-11,26H,12-13H2,1-3H3,(H,24,25,28)
• InChI Key: GEKBZPUGYJCXSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C23H23N3O5S2
• Molecular Weight: 485.6 g/mol

Description

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-(4-methoxyphenylsulfonamido)benzamide is a useful research compound. Its molecular formula is C23H23N3O5S2 and its molecular weight is 485.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds structurally related to the query compound have been synthesized with the aim of exploring their potential as antimicrobial agents. For instance, a series of biologically active derivatives have shown significant activities against bacterial and fungal strains, highlighting the role of such compounds in the development of new antimicrobial therapies (Babu, Pitchumani, & Ramesh, 2013).

Anti-inflammatory and Analgesic Properties

Novel heterocyclic compounds derived from related chemical structures have demonstrated anti-inflammatory and analgesic activities. The selective inhibition of cyclooxygenase-2 (COX-2) and the significant analgesic and anti-inflammatory effects observed in these compounds suggest their potential utility in treating inflammatory conditions (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

Several synthesized compounds featuring the core structure of the query compound have been evaluated for their anticancer activities. These compounds have shown promising results against various cancer cell lines, indicating the potential for the development of new anticancer drugs (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antiviral and Antimalarial Potential

The exploration of sulfonamide derivatives for antiviral and antimalarial activities has led to the identification of compounds with potent inhibitory effects against specific viral enzymes and malaria-causing parasites. This suggests the potential of these compounds in the development of new treatments for viral and malarial infections (Fahim & Ismael, 2021).